Methyl 3,5-bis(methoxymethoxy)benzoate

• CAS RN: 76280-59-6
• Molecular Formula: C12H16O6
• Molecular Weight: 256.25 g/mol
• IUPAC Name: methyl 3,5-bis(methoxymethoxy)benzoate
• InChI: InChI=1S/C12H16O6/c1-14-7-17-10-4-9(12(13)16-3)5-11(6-10)18-8-15-2/h4-6H,7-8H2,1-3H3
• InChI Key: IISXFBLBSRVTIP-UHFFFAOYSA-N
• Canonical SMILES: COCOC1=CC(=CC(=C1)C(=O)OC)OCOC

Description

Methyl 3,5-bis(methoxymethoxy)benzoate is a useful research compound. Its molecular formula is C12H16O6 and its molecular weight is 256.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of methyl 3,5-dihydroxybenzoate (250 g, 1.5 mol) and K2CO3 (500 g, 3.6 mol) in MeCN (2 L) was added drop wise MOMCl (270 g, 3.35 mol) at 0° C. The mixture was stirred at room temperature for 1.5 hr. TLC (EtOAc/petroleum ether=1/2) showed that no starting material was present. The reaction mixture was filtered and the filtrate was concentrated to give a brown oil. The oil was suspended in CH2Cl2. The resulting solid was filtered off. The filtrate was concentrated again to give the title compound (200 g, 57%) as a brown oil. 1H NMR (400 MHz, CDCl3): δ 7.36 (d, 2H), 6.91 (t, 1H), 5.19 (s, 4H), 3.90 (s, 3H), 3.47 (s, 6H).